Cas no 1118799-39-5 (Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate
• CAS No: 1118799-39-5
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 5451076
• PubChem ID: 27555104
• Update Time: 2025-07-18

Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-[(2-chloro-4-quinolinyl)carbonyl]-4-piperidinecarboxylate
• EN300-26599827
• Z49517726
• 1118799-39-5
• AKOS008018142
• ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate
• Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate

• Inchi： 1S/C18H19ClN2O3/c1-2-24-18(23)12-7-9-21(10-8-12)17(22)14-11-16(19)20-15-6-4-3-5-13(14)15/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： ACSWYGUSQGZWAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)C(N1CCC(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.5±50.0 °C(Predicted)
• pka: -0.44±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate

Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate (CAS No. 1118799-39-5): A Comprehensive Overview

Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate, identified by its CAS number 1118799-39-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this molecule, particularly the 2-chloroquinoline-4-carbonyl moiety and the piperidine-4-carboxylate group, contribute to its unique chemical properties and potential therapeutic benefits.

The Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate molecule has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The presence of the quinoline core is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry, with several well-known drugs being derived from this scaffold. The chloro substituent on the quinoline ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting infectious diseases and cancer. The 2-chloroquinoline-4-carbonyl moiety in Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate has been found to exhibit potent antimicrobial and anticancer properties. Studies have shown that this compound can interfere with essential biological pathways in pathogens and cancer cells, leading to their inhibition or destruction. The piperidine-4-carboxylate group further enhances the molecule's bioavailability and pharmacokinetic properties, making it a valuable candidate for drug development.

One of the most compelling aspects of Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate is its versatility in chemical modifications. Researchers have explored various synthetic routes to derivatize this compound, leading to a library of analogs with enhanced biological activity. For instance, modifications at the piperidine ring have been shown to significantly improve binding affinity to target enzymes and receptors. This flexibility in structure-activity relationship studies makes Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate an indispensable tool in medicinal chemistry.

The pharmacological profile of Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy against various pathogens, including bacteria and viruses, as well as its ability to induce apoptosis in cancer cell lines. These findings have spurred further investigation into its potential as a therapeutic agent for treating infectious diseases and cancer. Additionally, the compound's low toxicity profile makes it an attractive candidate for clinical development.

The synthesis of Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The core quinoline scaffold is typically synthesized via Friedländer condensation or other classical methods. Subsequent functionalization at the 2-position with chlorine introduces the electrophilic center necessary for further derivatization. The introduction of the piperidine ring is achieved through nucleophilic substitution reactions, where appropriate protecting groups ensure regioselectivity.

The role of computational chemistry in optimizing the synthesis and properties of Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, guiding rational drug design efforts. Additionally, computational methods have been used to identify optimal reaction conditions, reducing experimental trial-and-error and improving yield efficiency. These advancements underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

The future prospects for Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate are bright, with ongoing research aimed at expanding its therapeutic applications. Investigations into combination therapies involving this compound with other drugs are yielding promising results, suggesting synergistic effects that could enhance treatment outcomes. Furthermore, efforts are underway to develop novel formulations that improve bioavailability and reduce side effects.

In conclusion, Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate (CAS No. 1118799-39-5) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in the fight against infectious diseases and cancer. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Ethyl 1-(2-chloroquinoline-4-carbonyl)piperidine-4-carboxylate is poised to play a crucial role in next-generation drug development.